Cas no 736162-68-8 (Ethyl 2-(3-{[(2,5-dimethylphenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate)

• Product Name: Ethyl 2-(3-{[(2,5-dimethylphenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate
• CAS No: 736162-68-8
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5743226
• PubChem ID: 2442168
• Update Time: 2025-06-15

Ethyl 2-(3-{[(2,5-dimethylphenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

• Z25936569
• 736162-68-8
• ethyl 2-(3-{[(2,5-dimethylphenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate
• {3-[(2,5-Dimethyl-phenylcarbamoyl)-methyl]-4-oxo-thiazolidin-2-ylidene}-acetic acid ethyl ester
• ethyl (2Z)-2-[3-[2-(2,5-dimethylanilino)-2-oxoethyl]-4-oxo-1,3-thiazolidin-2-ylidene]acetate
• EN300-06312
• AKOS001062230
• ethyl 2-[(2Z)-3-{[(2,5-dimethylphenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene]acetate
• Ethyl 2-(3-{[(2,5-dimethylphenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate

• Inchi： 1S/C17H20N2O4S/c1-4-23-17(22)8-16-19(15(21)10-24-16)9-14(20)18-13-7-11(2)5-6-12(13)3/h5-8H,4,9-10H2,1-3H3,(H,18,20)/b16-8-
• InChI Key： GRJJYTYYBUHFAJ-PXNMLYILSA-N
• SMILES： S1CC(N(/C/1=C/C(=O)OCC)CC(NC1C=C(C)C=CC=1C)=O)=O

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-(3-{[(2,5-dimethylphenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate

Research Brief on Ethyl 2-(3-{[(2,5-dimethylphenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate (CAS: 736162-68-8)

In recent years, the compound Ethyl 2-(3-{[(2,5-dimethylphenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate (CAS: 736162-68-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This thiazolidinone derivative has shown promising potential in various therapeutic applications, particularly in the development of novel anti-inflammatory and anticancer agents. The unique structural features of this compound, including the thiazolidinone core and the carbamoyl methyl moiety, contribute to its biological activity and make it a valuable candidate for further research.

Recent studies have focused on elucidating the mechanism of action of this compound, particularly its interaction with key molecular targets involved in inflammatory pathways and cancer progression. In vitro and in vivo experiments have demonstrated its ability to modulate the activity of specific enzymes and receptors, leading to the suppression of pro-inflammatory cytokines and the inhibition of tumor cell proliferation. These findings suggest that Ethyl 2-(3-{[(2,5-dimethylphenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate could serve as a lead compound for the development of new therapeutic agents.

One of the key challenges in the research of this compound is optimizing its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Recent advancements in synthetic chemistry and drug formulation have enabled researchers to explore various derivatives and prodrugs of this compound to enhance its therapeutic efficacy and reduce potential side effects. Computational modeling and structure-activity relationship (SAR) studies have also played a crucial role in identifying the critical structural elements responsible for its biological activity.

In addition to its therapeutic potential, Ethyl 2-(3-{[(2,5-dimethylphenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate has also been investigated for its role in chemical biology as a tool compound. Its ability to selectively bind to specific proteins and modulate their function makes it a valuable probe for studying biological pathways and identifying new drug targets. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these findings into preclinical and clinical development.

Looking ahead, further research is needed to fully understand the therapeutic potential and safety profile of this compound. Ongoing studies are exploring its efficacy in combination with other drugs, as well as its potential applications in other disease areas beyond inflammation and cancer. The continued investigation of Ethyl 2-(3-{[(2,5-dimethylphenyl)carbamoyl]methyl}-4-oxo-1,3-thiazolidin-2-ylidene)acetate and its derivatives holds great promise for advancing the field of chemical biology and medicinal chemistry, ultimately leading to the development of innovative treatments for unmet medical needs.